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Compound of Interest

Compound Name: Finasteride Carboxaldehyde

Cat. No.: B030425 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Finasteride Carboxaldehyde was

publicly available at the time of this writing. The following guidance is based on the safety data

for the closely related compound, Finasteride. It is imperative to consult a certified safety

professional and the official SDS for Finasteride Carboxaldehyde, when available, before

handling or disposing of this chemical. The procedures outlined below should be considered a

baseline for safe laboratory practices.

Finasteride Carboxaldehyde, a related compound to Finasteride, requires careful handling

and disposal due to the potential hazards associated with this class of chemicals. Finasteride is

classified as a hazardous substance, and it is prudent to manage Finasteride
Carboxaldehyde with the same level of caution. Key hazards include potential reproductive

toxicity and high aquatic toxicity.[1][2][3]

Hazard and Exposure Data
The following table summarizes key hazard information for Finasteride, which should be

considered indicative for Finasteride Carboxaldehyde until specific data is available.
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[1][2][4]

Reproductive Toxicity
Category 1B/1A: May damage

fertility or the unborn child.
[1][2][4]

Aquatic Toxicity
Chronic 1: Very toxic to aquatic

life with long-lasting effects.
[1][2][3]

Specific Target Organ Toxicity

Category 1: Causes damage

to organs through prolonged or

repeated exposure.

[1][2]

Experimental Protocols: Disposal Procedures
Proper disposal of Finasteride Carboxaldehyde is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. The following step-by-step protocol is

based on guidelines for hazardous pharmaceutical waste.

1. Personal Protective Equipment (PPE) and Handling:

Eye Protection: Wear chemical safety goggles or glasses.[5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).[5]

Body Protection: A laboratory coat is mandatory. For larger quantities, a chemical-resistant

apron should be used.[5]

Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood to

prevent inhalation.[4]

Special Handling: Pregnant or breastfeeding women should not handle this material.[3]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1][4][6]

2. Waste Segregation and Collection:
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Waste Container: Use a dedicated, clearly labeled, and sealed container for Finasteride
Carboxaldehyde waste. The container should be labeled as "Hazardous Waste."

Segregation: Do not mix with non-hazardous waste. Keep away from incompatible materials

such as strong oxidizing agents.[7]

Spill Management: In case of a spill, avoid dust formation.[4][6] Sweep up the material and

place it into the designated hazardous waste container.[4][6] Clean the spill area thoroughly.

3. Disposal Pathway:

Regulatory Compliance: All disposal activities must comply with federal, state, and local

regulations for hazardous waste.[4][8]

Prohibited Disposal Methods: Do not dispose of Finasteride Carboxaldehyde down the

drain or in the regular trash.[4] This is to prevent contamination of waterways, as the

compound is very toxic to aquatic life.[1][2][3]

Approved Disposal Vendor: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. The waste should be sent to

an approved waste disposal plant, which will typically involve incineration or another

approved destruction method.[4][5][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Finasteride Carboxaldehyde.
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Caption: Workflow for the safe disposal of Finasteride Carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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